Cas no 2228789-67-9 (tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate
• CAS No: 2228789-67-9
• MF: C₁₄H₂₉NO₃
• MW: 259.384964704514
• CID: 5604797
• PubChem ID: 165623615
• Update Time: 2025-05-21

tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2228789-67-9
• tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate
• EN300-1875914

• Inchi： 1S/C14H29NO3/c1-12(2,3)10(9-14(7,8)17)15-11(16)18-13(4,5)6/h10,17H,9H2,1-8H3,(H,15,16)
• InChI Key： ONIFOSYNGJJVKT-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.21474379g/mol
• Monoisotopic Mass: 259.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate

tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate, identified by the CAS number 2228789-67-9, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique structure and functional groups, which contribute to its versatile properties. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a hydroxyl-substituted hexane derivative. This combination makes it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. The hydroxyl group present in the molecule plays a crucial role in enabling specific chemical reactions that are essential for polymerization processes. Additionally, the tert-butyl group provides steric hindrance, which can be advantageous in controlling the reactivity and stability of the compound during synthesis.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug discovery and development. Its unique structure allows for the creation of bioactive molecules with potential therapeutic applications. Recent advancements in medicinal chemistry have demonstrated that derivatives of tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate can exhibit selective binding to specific protein targets, making them candidates for novel drug therapies.

The synthesis of tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to enhance yield and purity, ensuring that the compound can be produced on an industrial scale. The use of environmentally friendly solvents and catalysts has also been explored to align with sustainable chemistry practices.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate is crucial for assessing its impact on ecosystems. Recent studies have investigated its biodegradation under various conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is vital for industries aiming to minimize their environmental footprint by selecting compounds with favorable eco-friendly properties.

In conclusion, tert-butyl N-(5-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate (CAS No: 2228789-67-9) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both research and industrial settings. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in driving innovation and development in various fields.